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Compound of Interest

Compound Name: Fluometuron

Cat. No.: B1672900

An In-depth Technical Guide to the Physical
Properties of Fluometuron

This guide provides a comprehensive overview of the key physical properties of Fluometuron,
with a specific focus on its melting point and solubility. The information is intended for
researchers, scientists, and professionals in drug development and related fields.

Core Physical Properties

Fluometuron is a phenylurea herbicide characterized as a white to tan crystalline solid or
powder.[1][2] It is primarily used for the control of annual grasses and broadleaf weeds in
cotton and sugarcane crops.[2][3]

The melting point of a substance is a critical indicator of its purity. For a pure crystalline solid,
the melting point is a sharp, well-defined temperature at which it transitions from a solid to a

liquid state.[4][5] Impurities typically cause a depression and broadening of the melting point
range.[5][6] The reported melting point of Fluometuron is consistently in the range of 163 to
165 °C.

Table 1: Melting Point of Fluometuron
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Property Value (°C) Reference(s)
Melting Point 163-164 [1107]

Melting Point 163-164.5 [819]

Melting Point 163-165 [2][3]

Melting Point 152.5 [10]

Solubility is a fundamental physical property that dictates the behavior of a compound in

various solvents and is crucial for formulation development and environmental fate

assessment. Fluometuron exhibits limited solubility in water but is readily soluble in many

organic solvents.[2][7]

Table 2: Solubility of Fluometuron in Various Solvents
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Solvent Solubility Temperature (°C) Reference(s)
Water 105 mg/L 20 [1]
Water <0.1 g/100 mL 21.5 [21[3][11]
Acetone Soluble Not Specified [L07711]
Chloroform Spar'ingly soluble (with Not Specified [3]
heating)
Dichloromethane 23 g/L 20 [7]
N,N-
Dimethylformamide Soluble Not Specified [7]
Ethanol Soluble Not Specified [7]
Hexane 170 mg/L 20 [7]
Isopropanol Soluble Not Specified [7]
Methanol 110 g/L 20 [7]
Methanol Slightly soluble Not Specified [3]
Octan-1-ol 22 g/L 20 [7]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
solubility of a chemical compound like Fluometuron.

The capillary method is a standard technique for determining the melting point of a solid.[4]

Principle: A small, finely powdered sample is heated at a controlled rate, and the temperature
range over which the substance melts is observed.[12]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or similar with a heated metal block)[5]

e Glass capillary tubes (sealed at one end)[6]
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« Mortar and pestle[4]

o Thermometer or digital temperature probe[5]

Procedure:

o Sample Preparation: The Fluometuron sample must be thoroughly dried and finely
powdered using a mortar and pestle to ensure uniform heat distribution.[4]

o Capillary Tube Loading: A small amount of the powdered sample is packed into the open end
of a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[5]

« Initial Rapid Heating: An initial, rapid determination can be performed by heating the sample
quickly to find an approximate melting point.[5][6]

o Accurate Determination: A fresh sample is prepared. The apparatus is heated to a
temperature about 10-15°C below the approximate melting point found in the previous step.

o Controlled Heating: The heating rate is then slowed to 1-2°C per minute to allow for thermal
equilibrium between the sample and the heating block.[5]

o Observation and Recording: The temperature at which the first signs of melting are observed
(the onset point) and the temperature at which the entire sample has turned into a clear
liquid (the clear point) are recorded. This range is the melting point of the sample.[4][5]

The shake-flask method is a common technique for determining the solubility of a substance in
a particular solvent.

Principle: An excess amount of the solid is agitated in a solvent at a constant temperature for a
sufficient period to reach equilibrium. The concentration of the dissolved substance in the
saturated solution is then measured.

Apparatus:

o Constant temperature shaker bath or incubator
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Flasks with stoppers
Filtration apparatus (e.g., syringe filters)
Analytical balance

Analytical instrumentation for quantification (e.g., High-Performance Liquid Chromatography
- HPLC, Gas Chromatography - GC)[13][14]

Procedure:

Preparation of Saturated Solution: An excess amount of Fluometuron is added to a flask
containing the chosen solvent.

Equilibration: The flask is sealed and placed in a constant temperature shaker bath. It is
agitated for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The solution is allowed to stand at the same constant temperature to
allow undissolved solid to settle.

Filtration: An aliquot of the supernatant is carefully withdrawn and filtered to remove any
suspended solid particles.

Quantification: The concentration of Fluometuron in the clear, filtered solution is determined
using a suitable and validated analytical method, such as HPLC or GC.[13][14] This
concentration represents the solubility of Fluometuron in that solvent at the specified
temperature.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocols for determining

the physical properties of Fluometuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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